Cas no 1632286-07-7 (2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile)

• Product Name: 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile
• CAS No: 1632286-07-7
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 4674937
• Update Time: 2025-10-05

2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile
• 2-(4-FLUORO-TETRAHYDRO-PYRAN-4-YL)-BENZONITRILE
• ST24039448

• Inchi： 1S/C12H12FNO/c13-12(5-7-15-8-6-12)11-4-2-1-3-10(11)9-14/h1-4H,5-8H2
• InChI Key： RUTCOHKFZWLZTK-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=CC=2C#N)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile

Introduction to 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile (CAS No. 1632286-07-7)

2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile, with the CAS number 1632286-07-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a fluorinated tetrahydro-2H-pyran ring and a benzonitrile moiety, which contribute to its diverse chemical and biological properties.

The synthesis of 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The fluorine atom in the tetrahydro-2H-pyran ring plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are essential for drug development. The benzonitrile group, on the other hand, imparts additional reactivity and functional versatility, making this compound a valuable building block in organic synthesis.

In the context of pharmaceutical research, 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key regulators of cellular signaling pathways.

The pharmacological profile of 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile has also been investigated in preclinical models. Animal studies have shown that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further optimization and clinical evaluation. Additionally, the compound's ability to cross the blood-brain barrier has been noted, suggesting its potential utility in treating central nervous system (CNS) disorders.

Beyond its pharmaceutical applications, 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile has found use in other areas of chemical research. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with specific stereochemical requirements. The fluorine atom can serve as a handle for further functionalization, enabling the creation of a wide range of derivatives with tailored properties.

In the realm of materials science, compounds like 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile have been explored for their potential in developing advanced materials with unique electronic and optical properties. For example, researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced thermal stability and mechanical strength. These materials have applications in areas such as electronics, coatings, and composites.

The environmental impact of 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, ongoing research is necessary to fully understand its ecological fate and effects.

In conclusion, 2-(4-Fluorotetrahydro-2H-pyran-4-yl)benzonitrile (CAS No. 1632286-07-7) is a versatile compound with significant potential across multiple fields of research. Its unique structural features and favorable biological properties make it an attractive candidate for further development in pharmaceuticals, materials science, and other areas of chemical innovation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.